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Compound of Interest

1,4-Dihydro-1,4-
Compound Name:
methanonaphthalene

Cat. No.: B1295174

Technical Support Center: 1,4-Dihydro-1,4-
methanonaphthalene

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of 1,4-Dihydro-1,4-
methanonaphthalene.

Frequently Asked Questions (FAQs)

Q1: What is 1,4-Dihydro-1,4-methanonaphthalene and what are its primary hazards?

Al: 1,4-Dihydro-1,4-methanonaphthalene, also known as benzonorbornadiene, is a colorless
to almost colorless clear liquid.[1] The primary hazard associated with this compound is its
flammaubility; it is classified as a combustible liquid.[1] It may also be harmful if swallowed.

Q2: What are the recommended storage conditions for 1,4-Dihydro-1,4-
methanonaphthalene?

A2: It is recommended to store 1,4-Dihydro-1,4-methanonaphthalene in a tightly closed
container in a dry, cool, and well-ventilated place.[2] The recommended storage temperature is
between 2-8°C.[3][4] It should be stored away from incompatible materials and foodstuff
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containers.[2] For larger quantities, storage in a designated flammable liquids cabinet is
required.[5]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling 1,4-Dihydro-1,4-methanonaphthalene, appropriate PPE should be worn
to minimize exposure. This includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat, preferably flame-resistant or 100% cotton.[6]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, is
crucial to avoid the build-up of vapors.[6]

Q4: What should | do in case of a spill?

A4: In the event of a spill, immediately evacuate unnecessary personnel from the area.
Remove all sources of ignition and ensure adequate ventilation.[2] For detailed steps on how to
handle a spill, please refer to the "Troubleshooting Guide: Chemical Spill" section.

Troubleshooting Guides
Guide: Handling a Chemical Spill

If you encounter a spill of 1,4-Dihydro-1,4-methanonaphthalene, follow these steps:

o Ensure Personal Safety: Before addressing the spill, ensure you are wearing the appropriate
PPE, including gloves, eye protection, and a lab coat.

« Control Ignition Sources: Immediately eliminate all potential ignition sources in the vicinity of
the spill. This includes open flames, hot surfaces, and electrical equipment that could
generate sparks.[5][7]

o Ventilate the Area: Work in a well-ventilated area or a chemical fume hood to prevent the
accumulation of flammable vapors.[6]
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» Contain the Spill: Use an inert absorbent material such as sand, silica gel, or a universal
binder to contain the spill.[2] Do not use combustible materials like paper towels to absorb
the bulk of the spill.

o Collect the Absorbed Material: Carefully collect the absorbed material using non-sparking
tools and place it into a suitable, closed container for disposal.[2]

o Decontaminate the Area: Clean the spill area with soap and water.

» Dispose of Waste: Dispose of the collected waste and any contaminated cleaning materials
as hazardous waste according to your institution's guidelines.

Guide: Incompatible Materials

Avoid contact between 1,4-Dihydro-1,4-methanonaphthalene and the following:

e Strong Oxidizing Agents: Such as peroxides, nitrates, and perchlorates, as they can cause a
vigorous, potentially explosive reaction.

e Strong Acids: Contact with strong acids should be avoided.

Always consult the Safety Data Sheet (SDS) for a comprehensive list of incompatible materials.

Data Presentation

Property Value

CAS Number 4453-90-1

Molecular Formula Ci1H1o

Molecular Weight 142.20 g/mol

Appearance Colorless to Almost colorless clear liquid[1]
Boiling Point 82.5-83.0 °C at 12 Torr[3]

Flash Point 81 °C[3][4]1[8]

Density 1.108 + 0.06 g/cm3 (Predicted)[3][4]

Storage Temperature 2-8°C[3][4]
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Experimental Protocols
Protocol: Safe Dispensing of 1,4-Dihydro-1,4-
methanonaphthalene

This protocol outlines the steps for safely transferring the liquid from a storage container to an
experimental vessel.

Materials:

1,4-Dihydro-1,4-methanonaphthalene in its original container

Receiving experimental vessel (e.g., round-bottom flask)

Appropriate sized syringe or pipette

Secondary containment (e.g., a tray)

Personal Protective Equipment (PPE) as specified in the FAQs
Procedure:
e Preparation:

Ensure the work area is clean and free of clutter.

[¢]

[¢]

Confirm that a fire extinguisher and a spill kit are readily accessible.

[e]

Perform the entire procedure within a certified chemical fume hood.

o

Don all required PPE.
e Grounding (for larger quantities):

o If transferring from a metal container larger than 4 L, ensure both the source and receiving
containers are properly bonded and grounded to prevent static discharge.

» Dispensing:
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[e]

Place the receiving vessel in secondary containment.

o

Carefully open the storage container of 1,4-Dihydro-1,4-methanonaphthalene.

[¢]

Using a clean syringe or pipette, slowly draw the desired volume of the liquid.

[¢]

Dispense the liquid into the receiving vessel, avoiding splashing.

o Completion:
o Securely close the storage container.

o Return the storage container to its designated storage location (e.g., flammable storage
cabinet).

o Clean any minor drips in the work area with an appropriate solvent and absorbent
material.

o Dispose of any contaminated materials (e.g., pipette tips) in the appropriate hazardous
waste container.

Mandatory Visualization
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Caption: Workflow for handling a chemical spill of 1,4-Dihydro-1,4-methanonaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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